terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene
Description
terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene is an organometallic compound with the molecular formula C27H39Tb. It is known for its unique structure, where a terbium ion is coordinated with three tetramethylcyclopentadienyl ligands. This compound is often used in research and industrial applications due to its interesting chemical properties and reactivity.
Properties
IUPAC Name |
terbium(3+);1,2,4,5-tetramethylcyclopenta-1,3-diene | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C9H13.Tb/c3*1-6-5-7(2)9(4)8(6)3;/h3*5H,1-4H3;/q3*-1;+3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNDUSBDNOLAQKR-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.[Tb+3] | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H39Tb | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70746564 | |
| Record name | Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70746564 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
522.5 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
148607-25-4 | |
| Record name | Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70746564 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene typically involves the reaction of terbium chloride with sodium tetramethylcyclopentadienide in an inert atmosphere. The reaction is carried out in a solvent such as tetrahydrofuran (THF) at low temperatures to prevent decomposition of the product. The resulting compound is then purified through recrystallization .
Industrial Production Methods
While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes using larger reaction vessels, maintaining strict control over reaction conditions, and employing advanced purification techniques to ensure high purity of the final product .
Chemical Reactions Analysis
Types of Reactions
terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form terbium(IV) species.
Reduction: It can be reduced to form lower oxidation state terbium compounds.
Substitution: The tetramethylcyclopentadienyl ligands can be substituted with other ligands under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like oxygen or hydrogen peroxide for oxidation, and reducing agents such as lithium aluminum hydride for reduction. Substitution reactions often require the presence of strong acids or bases to facilitate ligand exchange .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields terbium(IV) compounds, while reduction can produce terbium(II) species. Substitution reactions result in the formation of new organometallic complexes with different ligands .
Scientific Research Applications
terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene has a wide range of applications in scientific research:
Chemistry: It is used as a catalyst in various organic reactions, including polymerization and hydrogenation.
Biology: The compound is studied for its potential use in bioimaging and as a contrast agent in magnetic resonance imaging (MRI).
Medicine: Research is ongoing to explore its potential in targeted drug delivery systems.
Mechanism of Action
The mechanism by which terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene exerts its effects involves the interaction of the terbium ion with various molecular targets. The tetramethylcyclopentadienyl ligands stabilize the terbium ion, allowing it to participate in catalytic cycles and facilitate electron transfer processes. The specific pathways involved depend on the nature of the reaction and the substrates used .
Comparison with Similar Compounds
Similar Compounds
- Tris(isopropylcyclopentadienyl)terbium(III)
- Terbium(III) acetate hydrate
- Terbium(III,IV) oxide
- Terbium(III) fluoride
Uniqueness
What sets terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene apart from similar compounds is its high stability and reactivity due to the presence of tetramethylcyclopentadienyl ligands. These ligands provide steric protection to the terbium ion, enhancing its catalytic properties and making it a valuable compound in various research and industrial applications .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
